Cas no 16953-21-2 (4(3H)-Pyrimidinone,6-hydroxy-2-[(4-methoxyphenyl)methyl]-)

• Product Name: 4(3H)-Pyrimidinone,6-hydroxy-2-[(4-methoxyphenyl)methyl]-
• CAS No: 16953-21-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 122005
• PubChem ID: 17750910
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,6-hydroxy-2-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-hydroxy-2-[(4-methoxyphenyl)methyl]-
• 2-(4-methoxybenzyl)pyrimidine-4,6-diol
• 2-(4-METHOXYBENZYL)-4,6-PYRIMIDINEDIOL
• 4-hydroxy-2-[(4-methoxyphenyl)methyl]-1H-pyrimidin-6-one
• 6-Hydroxy-2-(4-methoxybenzyl)pyrimidin-4(3H)-one
• DTXSID70590761
• FWJJHSQWJQNUTE-UHFFFAOYSA-N
• Oprea1_236643
• 6-Hydroxy-2-[(4-methoxyphenyl)methyl]pyrimidin-4(3H)-one
• 16953-21-2
• AKOS012922874

• Inchi： 1S/C12H12N2O3/c1-17-9-4-2-8(3-5-9)6-10-13-11(15)7-12(16)14-10/h2-5,7H,6H2,1H3,(H2,13,14,15,16)
• InChI Key： FWJJHSQWJQNUTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1=NC(=CC(N1)=O)O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 75.47